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Cat. No.: B1676662 Get Quote

For Researchers, Scientists, and Drug Development
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Introduction

ML-7 is a cell-permeable, potent, and selective inhibitor of myosin light chain kinase (MLCK).[1]

[2] Its ability to reversibly and competitively block the ATP-binding site of MLCK makes it a

valuable tool for investigating the roles of MLCK in various cellular processes, including muscle

contraction, cell motility, and endothelial barrier function.[2][3][4] These application notes

provide detailed protocols for the preparation of ML-7 solutions for use in a variety of

experimental settings.

Quantitative Data Summary

For ease of comparison, the following tables summarize the key quantitative data for ML-7
hydrochloride.

Table 1: Chemical Properties and Storage
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Property Value Reference

Chemical Name

1-(5-Iodonaphthalene-1-

sulfonyl)homopiperazine,

hydrochloride

[2][5]

Molecular Formula C₁₅H₁₇IN₂O₂S · HCl [6]

Molecular Weight 452.74 g/mol [6][7]

Appearance White solid [1][2]

Purity ≥98% (HPLC)

Storage (Powder)
-20°C for up to 3 years. Protect

from light. Keep desiccated.
[1][3]

Storage (Stock Solution)

1 year at -80°C in solvent; 1

month at -20°C in solvent; Up

to 6 months at 4°C.

[1][3]

Table 2: Solubility Data

Solvent Solubility Reference

DMSO

Up to 90 mg/mL (198.78 mM).

Fresh DMSO is recommended

as moisture can reduce

solubility.

[3]

50% Ethanol 4.5 mg/mL [1][5]

Water Soluble [8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM ML-7 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML-7 hydrochloride in

dimethyl sulfoxide (DMSO).
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Materials:

ML-7 hydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Pre-warm DMSO: Allow the anhydrous DMSO to come to room temperature before opening

to prevent moisture absorption.

Weigh ML-7: Carefully weigh out the desired amount of ML-7 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.53 mg of ML-7 (Molecular

Weight = 452.74 g/mol ).

Dissolve in DMSO: Add the weighed ML-7 powder to a sterile microcentrifuge tube. Add the

appropriate volume of anhydrous DMSO. For a 10 mM solution, add 1 mL of DMSO for every

4.53 mg of ML-7.

Ensure Complete Dissolution: Vortex the solution thoroughly until all the ML-7 powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) can aid dissolution if

necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.[3]

Protocol 2: Preparation of Working Solutions

This protocol outlines the dilution of the ML-7 stock solution to the desired final concentration

for use in cell culture experiments.

Materials:
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10 mM ML-7 stock solution in DMSO

Pre-warmed cell culture medium or appropriate buffer (e.g., PBS)

Sterile tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM ML-7 stock solution at room

temperature.

Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired

final concentration in your experimental volume. For example, to prepare 1 mL of a 10 µM

working solution, you would add 1 µL of the 10 mM stock solution to 999 µL of cell culture

medium.

C₁V₁ = C₂V₂

(10,000 µM)(V₁) = (10 µM)(1000 µL)

V₁ = 1 µL

Prepare Working Solution: Add the calculated volume of the ML-7 stock solution to the

appropriate volume of pre-warmed cell culture medium or buffer.

Mix Thoroughly: Gently mix the working solution by pipetting up and down or by gentle

vortexing.

Use Immediately: It is recommended to prepare fresh working solutions for each experiment

and use them immediately. Do not store diluted working solutions for extended periods.

Table 3: Recommended Working Concentrations
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Cell Type/Assay
Working
Concentration

Incubation Time Reference

Vero cells (Antiviral

assay)
Not specified 3 days [3]

Neural precursor cells

(MTT assay)
Not specified Not specified [3]

MCF-10A and MCF-

10A Ras-transformed

cells

Dose-dependent Not specified [3]

Smooth muscle cells

(SMC)
Dose-dependent Not specified [3]

Rat hearts

(Ischemia/Reperfusion

)

5 µM Continuous perfusion [9]

HepG2 cells

(Apoptosis assay)
20 µM 24 hours [10]

Mandatory Visualizations
Signaling Pathway of ML-7 Inhibition
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Caption: Signaling pathway showing ML-7's inhibitory effect on Myosin Light Chain Kinase

(MLCK).

Experimental Workflow for ML-7 Solution Preparation
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Caption: Workflow for the preparation of ML-7 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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